17-Iodo-3-methoxy-estra-1,3,5(10),16-tetraene

• IUPAC Name: (8R,9S,13S,14S)-17-iodo-3-methoxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthrene
• InChI: InChI=1S/C19H23IO/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6,8,11,15-17H,3,5,7,9-10H2,1-2H3/t15-,16-,17+,19+/m1/s1
• InChI Key: UPLFZZINEVIMGH-VXNCWWDNSA-N
• Canonical SMILES: CC12CCC3C(C1CC=C2I)CCC4=C3C=CC(=C4)OC
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC=C2I)CCC4=C3C=CC(=C4)OC
• Molecular Formula: C19H23IO
• DSSTOX Substance ID: DTXSID80465991
• Molecular Weight: 394.3 g/mol
• CAS RN: 105644-55-1

Description

“17-Iodo-3-methoxy-estra-1,3,5(10),16-tetraene” is a chemical compound that has been studied for its potential use in the medical field. It is a nitric oxide-releasing estra-1,3,5,16-tetraene analog. The compound is not intended for human or veterinary use and is for research use only.

Synthesis Analysis

The synthesis of “17-Iodo-3-methoxy-estra-1,3,5(10),16-tetraene” involves the design and creation of nitric oxide-releasing estra-1,3,5,16-tetraene analogs (NO-∆-16-CIEAs) as dual inhibitors for EGFR and MRP2. A convenient preparative synthesis of 3-methoxyestra-1,3,5(10),16-tetraene-17-carb-aldehyde and its epimeric 13α-analog, the key structures in the synthesis of steroid estrogen receptor modulators and potential antitumor agents, was developed starting from estrone.

Molecular Structure Analysis

The molecular structure of “17-Iodo-3-methoxy-estra-1,3,5(10),16-tetraene” is complex. The compound has a molecular formula of C19H23IO and a molecular weight of 394.3 g/mol.

Scientific Research Applications

Synthesis and Chemical Reactivity

• The compound has been utilized in the synthesis of 17-alkoxycarbonyl- and 17-carboxamido-13α-estra-1,3,5(10),16-tetraenes via palladium-catalyzed alkoxycarbonylation and aminocarbonylation reactions (Ács et al., 2008).
• It serves as a precursor in the synthesis of radioiodinated areno-annelated estra-1,3,5(10),16-tetraenes, used as potential ligands for the estrogen receptor (Oliveira et al., 2006).

Biological and Pharmacological Studies

• The compound has been used in the study of epoxidation and cis-hydroxylation of 16-methylene-estra-1,3,5(10)-trienes, which has implications for understanding steroid chemistry and potentially for developing new pharmaceuticals (Bull & Kaiser, 1994).
• Research involving the synthesis of steroidal diacyl hydrazines and their 1,3,4-oxadiazole derivatives from 17-iodo-3-methoxy-estra-1,3,5(10),16-tetraene has implications in the development of novel steroid-based compounds (Szarka et al., 2002).

Chemical Structure and Conformation Studies

• The compound is involved in the synthesis and study of various steroidal structures, providing insights into the conformation and reactivity of these important biological molecules. Examples include studies on the molecular structure of steroidal compounds in solution (Selivanov et al., 2012).

Radiopharmaceutical Development

• 17-Iodo-3-methoxy-estra-1,3,5(10),16-tetraene derivatives have been used in the synthesis of radioiodinated estrogens for potential applications in imaging estrogen-sensitive tissues, aiding in the diagnosis and study of estrogen-related conditions (Zielinski et al., 1986).

Mechanism of Action

The mechanism of action of “17-Iodo-3-methoxy-estra-1,3,5(10),16-tetraene” involves its role as a dual inhibitor for EGFR and MRP2. Among the target compounds, 14a (R-isomer) and 14b (S-isomer) displayed potent anti-proliferative activity against both HepG2 and HepG2-R cell lines.

Future Directions

The future directions for “17-Iodo-3-methoxy-estra-1,3,5(10),16-tetraene” involve further investigations to combat multidrug resistance in chemotherapy of hepatocellular carcinoma patients. The results shed light on compound 14a and support further investigations.